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molecular formula C12H8FNO B8641973 4-Fluoro-3-(pyridin-2-yl)benzaldehyde

4-Fluoro-3-(pyridin-2-yl)benzaldehyde

Cat. No. B8641973
M. Wt: 201.20 g/mol
InChI Key: NMTIYWJILGRSOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09242970B2

Procedure details

A mixture of commercially available 2-bromopyridine (250 mg; 1.58 mmol), 2-fluoro-5-formylphenylboronic acid (265 mg; 1.58 mmol), and Pd(PPh3)4 (91 mg; 0.08 mmol) in toluene (1 ml), EtOH (1 ml), and aq. 2 M Na2CO3 (1.5 ml) was heated to 80° C., under nitrogen, for 17 h. After cooling to rt, water and AcOEt were added. The separated aq. layer was further extracted with AcOEt. The mixed organic layers were washed with brine, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (heptane/AcOEt=7/3) afforded 4-fluoro-3-(pyridin-2-yl)benzaldehyde as a slightly yellow oil. LC-MS (conditions A): tR=0.51 min.; [M+H]+: 202.05 g/mol.
Name
2-bromopyridine
Quantity
250 mg
Type
reactant
Reaction Step One
Name
2-fluoro-5-formylphenylboronic acid
Quantity
265 mg
Type
reactant
Reaction Step One
Name
Na2CO3
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
1 mL
Type
solvent
Reaction Step One
Name
EtOH
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Pd(PPh3)4
Quantity
91 mg
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
4-fluoro-3-(pyridin-2-yl)benzaldehyde

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1.[F:8][C:9]1[CH:14]=[CH:13][C:12]([CH:15]=[O:16])=[CH:11][C:10]=1B(O)O.C([O-])([O-])=O.[Na+].[Na+].O>C1(C)C=CC=CC=1.CCO.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CCOC(C)=O>[F:8][C:9]1[CH:14]=[CH:13][C:12]([CH:15]=[O:16])=[CH:11][C:10]=1[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1 |f:2.3.4,^1:40,42,61,80|

Inputs

Step One
Name
2-bromopyridine
Quantity
250 mg
Type
reactant
Smiles
BrC1=NC=CC=C1
Name
2-fluoro-5-formylphenylboronic acid
Quantity
265 mg
Type
reactant
Smiles
FC1=C(C=C(C=C1)C=O)B(O)O
Name
Na2CO3
Quantity
1.5 mL
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
toluene
Quantity
1 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
EtOH
Quantity
1 mL
Type
solvent
Smiles
CCO
Name
Pd(PPh3)4
Quantity
91 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
EXTRACTION
Type
EXTRACTION
Details
The separated aq. layer was further extracted with AcOEt
WASH
Type
WASH
Details
The mixed organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anh. MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification by FC (heptane/AcOEt=7/3)

Outcomes

Product
Name
4-fluoro-3-(pyridin-2-yl)benzaldehyde
Type
product
Smiles
FC1=C(C=C(C=O)C=C1)C1=NC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.